3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid (3-BAP-2MB) is an important organic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of around 170 °C and a molecular weight of 343.4 g/mol. It is a derivative of benzoic acid and is commonly used in organic synthesis, as a reagent for the synthesis of amines, and as an intermediate for the synthesis of other compounds. 3-BAP-2MB has become increasingly popular in recent years due to its wide range of applications and the ease with which it can be synthesized.
Scientific Research Applications
3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95% is widely used in scientific research applications. It is a useful reagent for the synthesis of amines, and is also used in the synthesis of other organic compounds. It is also used in the synthesis of peptides and proteins, as a reagent for the deprotection of amines and as an intermediate for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, in the synthesis of polymers, and in the synthesis of dyes and pigments.
Mechanism of Action
3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95% is an intermediate in the synthesis of amines, and its mechanism of action is based on the reaction of 4-bromo-3-methoxybenzoic acid with sodium hydroxide and ethylenediamine. The reaction produces the intermediate 4-BOC-aminophenyl-3-methoxybenzoic acid, which is then reacted with hydrochloric acid to produce 3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95%.
Biochemical and Physiological Effects
3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95% is not known to have any direct biochemical or physiological effects, as it is not known to be metabolized or absorbed by the body. However, it can be used in the synthesis of compounds which have known biochemical and physiological effects, such as peptides and proteins.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95% in lab experiments is that it is easy to synthesize, with a yield of around 95%. It is also relatively stable, with a melting point of around 170 °C. However, it is important to note that the reaction is not suitable for use with highly reactive compounds, as it may lead to unwanted side reactions.
Future Directions
There are numerous potential future directions for the use of 3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95% in scientific research. It could be used in the synthesis of more complex organic compounds, such as peptides and proteins, and as an intermediate in the synthesis of pharmaceuticals. It could also be used in the synthesis of polymers, dyes, and pigments. Additionally, it could be used in the development of new methods for the synthesis of amines and other organic compounds. Finally, it could be used in the development of new methods for the deprotection of amines and other compounds.
Synthesis Methods
3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95% can be synthesized using a two-step procedure. In the first step, 4-bromo-3-methoxybenzoic acid is reacted with sodium hydroxide and ethylenediamine to form the intermediate 4-BOC-aminophenyl-3-methoxybenzoic acid. In the second step, the intermediate is reacted with hydrochloric acid to form 3-(4-BOC-Aminophenyl)-2-methoxybenzoic acid, 95%. The reaction is carried out at room temperature and the yield is typically around 95%.
properties
IUPAC Name |
2-methoxy-3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO5/c1-19(2,3)25-18(23)20-13-10-8-12(9-11-13)14-6-5-7-15(17(21)22)16(14)24-4/h5-11H,1-4H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQCHQQAGAXWNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=C(C(=CC=C2)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.